Cas no 1956332-24-3 (5-Acetyl-1-(4-methoxybenzyl)piperidin-2-one)

• Product Name: 5-Acetyl-1-(4-methoxybenzyl)piperidin-2-one
• CAS No: 1956332-24-3
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 4779933
• Update Time: 2025-06-08

5-Acetyl-1-(4-methoxybenzyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Acetyl-1-(4-methoxybenzyl)piperidin-2-one

• Inchi： 1S/C15H19NO3/c1-11(17)13-5-8-15(18)16(10-13)9-12-3-6-14(19-2)7-4-12/h3-4,6-7,13H,5,8-10H2,1-2H3
• InChI Key： XYZMLSQNWMFMCO-UHFFFAOYSA-N
• SMILES： O=C1CCC(C(C)=O)CN1CC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 334
• XLogP3: 0.9
• Topological Polar Surface Area: 46.6

Additional information on 5-Acetyl-1-(4-methoxybenzyl)piperidin-2-one

Introduction to 5-Acetyl-1-(4-methoxybenzyl)piperidin-2-one (CAS No. 1956332-24-3)

5-Acetyl-1-(4-methoxybenzyl)piperidin-2-one, with the CAS number 1956332-24-3, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidinones, which are known for their diverse biological activities and therapeutic potential. The structure of 5-Acetyl-1-(4-methoxybenzyl)piperidin-2-one features a piperidine ring substituted with an acetyl group at the 5-position and a 4-methoxybenzyl group at the 1-position, making it a unique molecule with intriguing properties.

The synthesis of 5-Acetyl-1-(4-methoxybenzyl)piperidin-2-one has been reported in several studies, highlighting its ease of preparation and structural versatility. One common synthetic route involves the reaction of 1-(4-methoxybenzyl)piperidin-2-one with acetyl chloride in the presence of a base, such as triethylamine. This method yields high purity and yield, making it suitable for large-scale production and further research applications.

In terms of its biological activity, 5-Acetyl-1-(4-methoxybenzyl)piperidin-2-one has shown promising results in various preclinical studies. Recent research has focused on its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The ability to selectively inhibit these kinases without affecting other cellular processes makes 5-Acetyl-1-(4-methoxybenzyl)piperidin-2-one a valuable candidate for drug development.

Beyond its enzymatic inhibition properties, 5-Acetyl-1-(4-methoxybenzyl)piperidin-2-one has also been investigated for its anti-inflammatory and neuroprotective effects. In vitro and in vivo studies have shown that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. Additionally, it has been found to protect neuronal cells from oxidative stress and apoptosis, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The pharmacokinetic properties of 5-Acetyl-1-(4-methoxybenzyl)piperidin-2-one have also been studied to assess its suitability as a therapeutic agent. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for drug development. Furthermore, toxicity studies have shown that 5-Acetyl-1-(4-methoxybenzyl)piperidin-2-one is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The potential therapeutic applications of 5-Acetyl-1-(4-methoxybenzyl)piperidin-2-one extend beyond cancer and neurodegenerative diseases. Recent research has explored its use in treating metabolic disorders such as diabetes and obesity. Studies have shown that this compound can improve insulin sensitivity and reduce lipid accumulation in adipose tissue, making it a promising candidate for metabolic syndrome management.

In conclusion, 5-Acetyl-1-(4-methoxybenzyl)piperidin-2-one (CAS No. 1956332-24-3) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structure and diverse biological activities make it an attractive target for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.